Cas no 2171411-19-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 2171411-19-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5937175
• PubChem ID: 165571487
• Update Time: 2025-06-13

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-1565290
• 2171411-19-9

• Inchi： 1S/C27H30N2O5/c1-2-3-12-23(25(30)29-13-20-21(14-29)24(20)26(31)32)28-27(33)34-15-22-18-10-6-4-8-16(18)17-9-5-7-11-19(17)22/h4-11,20-24H,2-3,12-15H2,1H3,(H,28,33)(H,31,32)/t20?,21?,23-,24?/m0/s1
• InChI Key： MYLDXTARJRJGAP-VYDPGFJDSA-N
• SMILES： OC(C1C2CN(C([C@H](CCCC)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC21)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid

Introduction to 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid (CAS No. 2171411-19-9)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid, identified by its CAS number 2171411-19-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate cyclic structure and functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a bicyclo[3.1.0]hexane core, combined with an amino acid derivative and a fluorene-based moiety, positions this molecule as a candidate for further exploration in drug discovery and development.

The structural complexity of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid makes it an intriguing subject for synthetic chemists and biologists alike. The bicyclo[3.1.0]hexane scaffold is known for its rigid conformation, which can influence the binding affinity and selectivity of the compound when interacting with biological targets. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group introduces a bulky, electron-rich aromatic system that may enhance solubility and metabolic stability, while the amino and carboxylic acid functionalities provide opportunities for further derivatization and interaction with biological systems.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity. The bicyclo[3.1.0]hexane core is one such scaffold that has shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Researchers have been exploring derivatives of this core to identify compounds with enhanced pharmacological properties. The compound in question, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid, represents a significant step forward in this direction, offering a unique combination of structural features that may translate into improved therapeutic efficacy.

The stereochemistry of the molecule is also worth noting, as the (2S) configuration suggests a specific spatial arrangement of atoms that can influence its biological activity. Chiral compounds often exhibit different pharmacological profiles compared to their racemic counterparts, making them attractive candidates for drug development. The presence of a single stereocenter at the (2S) position adds another layer of complexity to the compound's behavior, potentially affecting its interactions with enzymes and receptors in vivo.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. The combination of a fluorene-based moiety, which is known for its photophysical properties, and an amino acid derivative, which can provide bioisosteric replacements for existing drug molecules, makes this compound particularly versatile. Such structural features are often exploited in drug design to enhance pharmacokinetic properties such as solubility, permeability, and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting costly wet-lab experiments. Molecular modeling studies have suggested that derivatives of bicyclo[3.1.0]hexane can interact with various protein targets, including kinases and transcription factors, which are key players in many disease pathways. The specific arrangement of functional groups in 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid may make it particularly effective at modulating these targets.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors that can selectively target specific enzymes or receptors involved in disease processes. The unique structural features of this compound make it a promising candidate for such applications. For instance, the presence of both an amino group and a carboxylic acid group provides multiple sites for interaction with biological targets, while the rigid bicyclo[3.1.0]hexane core helps maintain the correct orientation for optimal binding.

In addition to its potential as an inhibitor, this compound could also serve as a starting point for developing new therapeutic agents with different mechanisms of action. For example, modifications to the fluorene-based moiety could alter its photophysical properties, making it useful in photochemical therapies or as a fluorescent probe for diagnostic applications.

The synthesis of complex molecules like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid presents significant challenges due to their intricate structures and multiple functional groups. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as asymmetric synthesis are particularly important for introducing stereochemical complexity into molecules like this one.

The use of chiral auxiliaries or catalysts during synthesis can help achieve high enantiomeric purity, which is crucial for biological activity. The stereochemistry at the (2S) position in this compound is likely to be critical for its interactions with biological targets, making it essential to maintain high enantiomeric purity during production.

Once synthesized, compounds like this one undergo rigorous testing to assess their safety and efficacy before being considered for clinical use or commercialization。 This includes in vitro studies to evaluate their interactions with biological targets and in vivo studies to assess their pharmacokinetic properties and toxicity profiles。

The development of new drugs is often a lengthy process that requires extensive research and collaboration between chemists、biologists、pharmacologists，and other scientists。 However， compounds like 3-(2S)-2-{((9H-fluorenine-methoxycarbonyl}amino)hexanoyl}-3 azabicyclo 31 hexane 6 carboxylic acid (CAS No。 217141119 19) represent promising leads that could accelerate this process by providing valuable starting points for further optimization。

In conclusion，the compound known as * 217141119 19* is a structurally complex molecule with potential applications in pharmaceutical research。 Its unique combination of functional groups，stereochemistry，and scaffolding makes it an attractive candidate for further exploration。 As research continues，this compound may contribute significantly to the development of new therapeutic agents that address unmet medical needs。